![molecular formula C25H23N5O4S B043628 Azidodiltiazem CAS No. 124255-99-8](/img/structure/B43628.png)
Azidodiltiazem
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Overview
Description
Azidodiltiazem is a chemical compound that belongs to the class of calcium channel blockers. It is a derivative of diltiazem, a widely used cardiovascular drug. This compound is a unique compound that has gained attention in recent years due to its potential use in scientific research.
Mechanism of Action
Azidodiltiazem works by blocking the influx of calcium ions into cells, which is essential for various physiological processes such as muscle contraction and neurotransmitter release. It binds to the L-type calcium channel in a voltage-dependent manner and inhibits the channel's opening. This results in a decrease in intracellular calcium concentration, leading to relaxation of smooth muscle cells and vasodilation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, it has been shown to improve glucose uptake in skeletal muscle cells, making it a potential therapeutic agent for diabetes.
Advantages and Limitations for Lab Experiments
Azidodiltiazem has several advantages for use in lab experiments. It is a highly selective and potent compound that can be used to study specific proteins and their interactions. It is also stable under physiological conditions, making it suitable for in vitro and in vivo experiments. However, this compound has some limitations, such as its potential toxicity and the need for specialized equipment and expertise to handle it safely.
Future Directions
There are several future directions for research on azidodiltiazem. One potential area of study is the development of new analogs with improved selectivity and potency. Another area of interest is the use of this compound in the study of calcium signaling pathways in disease states such as cancer and diabetes. Additionally, the use of this compound in combination with other compounds could lead to the development of new therapeutic strategies for various diseases.
Synthesis Methods
Azidodiltiazem can be synthesized using a two-step process. The first step involves the conversion of diltiazem to its corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with sodium azide to produce this compound. The purity of the compound can be confirmed using nuclear magnetic resonance (NMR) and mass spectrometry (MS) techniques.
Scientific Research Applications
Azidodiltiazem has been used in various scientific research studies due to its ability to selectively bind to and modify specific proteins. It can be used as a chemical probe to study the function of proteins involved in calcium signaling pathways, such as calcium channels and pumps. This compound can also be used in photoaffinity labeling experiments to identify and isolate protein-protein interactions.
properties
CAS RN |
124255-99-8 |
---|---|
Molecular Formula |
C25H23N5O4S |
Molecular Weight |
489.5 g/mol |
IUPAC Name |
4-azido-N-[2-[(2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]ethyl]benzamide |
InChI |
InChI=1S/C25H23N5O4S/c1-34-19-12-8-16(9-13-19)23-22(31)25(33)30(20-4-2-3-5-21(20)35-23)15-14-27-24(32)17-6-10-18(11-7-17)28-29-26/h2-13,22-23,31H,14-15H2,1H3,(H,27,32)/t22-,23+/m1/s1 |
InChI Key |
OAQHBWVZGDGMAV-PKTZIBPZSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)[C@H]2[C@H](C(=O)N(C3=CC=CC=C3S2)CCNC(=O)C4=CC=C(C=C4)N=[N+]=[N-])O |
SMILES |
COC1=CC=C(C=C1)C2C(C(=O)N(C3=CC=CC=C3S2)CCNC(=O)C4=CC=C(C=C4)N=[N+]=[N-])O |
Canonical SMILES |
COC1=CC=C(C=C1)C2C(C(=O)N(C3=CC=CC=C3S2)CCNC(=O)C4=CC=C(C=C4)N=[N+]=[N-])O |
Other CAS RN |
124255-99-8 |
synonyms |
5-(2-(4-azidobenzoyl)aminoethyl)-2,3,4,5-tetrahydro-3-hydroxy-2-(4-methoxyphenyl)-4-oxo-1,5-benzothiazepine azidodiltiazem |
Origin of Product |
United States |
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